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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 6-hydroxy-5-nitronicotinate is a pyridine derivative that serves as a
valuable intermediate in the synthesis of various pharmaceutical and agrochemical
compounds. Its structure, featuring a nitro group and a methyl ester on a hydroxynicotinic acid
scaffold, provides multiple reaction sites for further chemical modifications. This document
outlines a two-step synthesis protocol starting from 6-hydroxynicotinic acid, involving a nitration
step followed by an esterification step.

Overall Synthesis Scheme

The synthesis proceeds in two primary stages:

 Nitration: Electrophilic nitration of 6-hydroxynicotinic acid to introduce a nitro group at the 5-
position, yielding 6-hydroxy-5-nitronicotinic acid.

« Esterification: Fischer esterification of the resulting carboxylic acid with methanol to produce
the final product, Methyl 6-hydroxy-5-nitronicotinate.
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Nitration Esterification
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Part 1: Nitration

1. Reagent Mixing
(6-hydroxynicotinic acid
+ H2S04 + HNO3)

2. Reaction
(Heat to 45°C)

3. Quenching
(Pour onto ice-water)

4. Isolation
(Filtration & Washing)

5. Drying
(Yields Intermediate)

Proceed with
Intermediate

Part 2: Esterification

6. Reagent Mixing
(Intermediate + CHsOH
+ H2S0a catalyst)

7. Reaction
(RG]

8. Work-up
(Solvent removal,
neutralization, extraction)

9. Drying & Concentration
(Yields Final Product)

10. Purification (Optional)
(Recrystallization)

Click to download full resolution via product page
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Methyl 6-
hydroxy-5-nitronicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287786#synthesis-of-methyl-6-hydroxy-5-
nitronicotinate-from-6-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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